E1/E2/E3 Enzyme
  • C25-140
    C25-140
    • Cat. No.:
    • B606444
    • CAS No.:
    • Molecular Formula:
    • C26H31N7O
    • Molecular Weight:
    • 457.6 g/mol
    Description
    C25-140 is the first in class protein-protein interaction inhibitor of a RING-E3 ligase (TRAF6) / E2 enzyme (Ubc13) binding.
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  • RO8994
    RO8994
    • Cat. No.:
    • B610540
    • CAS No.:
    • Molecular Formula:
    • C31H31Cl2FN4O4
    • Molecular Weight:
    • 613.5 g/mol
    Description
    RO8994 is an inhibitor of the protein-protein interaction between MDM2 and the tumor suppressor p53 in a homogeneous time-resolved fluorescence (HTRF) binding assay (IC50 = 5 nM). It inhibits the proliferation o...
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  • MI-773
    MI-773
    • Cat. No.:
    • B612083
    • CAS No.:
    • Molecular Formula:
    • C29H34Cl2FN3O3
    • Molecular Weight:
    • 562.5 g/mol
    Description
    MI-773 is a new small molecule inhibitor of the MDM2-p53 interaction, binds to MDM2 with high affinity (Ki=0.88 nM) and blocks the p53-MDM2 interaction. MI-773 is an isomer of MI-77301 (SAR405838)....
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  • Siremadlin
    Siremadlin
    • Cat. No.:
    • B612089
    • CAS No.:
    • 1448867-41-1
    • Molecular Formula:
    • C26H24Cl2N6O4
    • Molecular Weight:
    • 555.4 g/mol
    Description
    Siremadlin is an orally bioavailable human double minute 2 homolog (HDM2) inhibitor with potential antineoplastic activity. Siremadlin inhibits the binding of the HDM2 protein to the transcriptional activation d...
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  • nutlin-3B
    nutlin-3B
    • Cat. No.:
    • B1677040
    • CAS No.:
    • 548472-68-0
    • Molecular Formula:
    • C30H30Cl2N4O4
    • Molecular Weight:
    • 581.5 g/mol
    Description
    Nutlin-3 is a Nutlin and a piperazinone. It has a role as an anticoronaviral agent.
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  • TZ9
    TZ9
    • Cat. No.:
    • B1683698
    • CAS No.:
    • Molecular Formula:
    • C17H14N6O4
    • Molecular Weight:
    • 366.3 g/mol
    Description
    TZ9 is a cell-permeable triazine compound that inhibits the human E2 ubiquitin-conjugating enzyme Rad6B. TZ9 selectively docks to the Rad6B catalytic site, inhibits Rad6B-induced histone H2A ubiquitination, down...
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  • MurF-IN-1
    MurF-IN-1
    • Cat. No.:
    • B2362612
    • CAS No.:
    • Molecular Formula:
    • C17H21NO
    • Molecular Weight:
    • 255.35 g/mol
    Description
    MurF-IN-1 is a useful research compound. Its molecular formula is C17H21NO and its molecular weight is 255.35 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MurF-IN-1 suitable for many rese...
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  • Senp1-IN-4
    Senp1-IN-4
    • Cat. No.:
    • B12412654
    • CAS No.:
    • Molecular Formula:
    • C33H54N2O3
    • Molecular Weight:
    • 526.8 g/mol
    Description
    Senp1-IN-4 is a useful research compound. Its molecular formula is C33H54N2O3 and its molecular weight is 526.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Senp1-IN-4 suitable for many r...
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  • EN219
    EN219
    • Cat. No.:
    • B15574252
    • CAS No.:
    • Molecular Formula:
    • C17H13Br2ClN2O
    • Molecular Weight:
    • 456.6 g/mol
    Description
    EN219 is a useful research compound. Its molecular formula is C17H13Br2ClN2O and its molecular weight is 456.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality EN219 suitable for many researc...
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  • Smurf1 modulator-1
    Smurf1 modulator-1
    • Cat. No.:
    • B15575787
    • CAS No.:
    • Molecular Formula:
    • C23H34N4O5
    • Molecular Weight:
    • 446.5 g/mol
    Description
    Smurf1 modulator-1 is a useful research compound. Its molecular formula is C23H34N4O5 and its molecular weight is 446.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Smurf1 modulator-1 sui...
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